Cas no 1805985-24-3 (Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805985-24-3
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4880996
• Update Time: 2025-06-08

Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H7F5N2O2/c1-20-8(19)3-6-5(4-17)2-7(10(12)13)18-9(6)11(14,15)16/h2,10H,3H2,1H3
• InChI Key： DHSDYWZBZOHXNR-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=C(C(F)F)N=1)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

Recent Advances in the Study of Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS: 1805985-24-3)

Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS: 1805985-24-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. The unique combination of cyano, difluoromethyl, and trifluoromethyl groups in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and optimization.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic utility of Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate in the development of kinase inhibitors. The researchers demonstrated that this compound serves as a versatile building block for the construction of pyridine-based inhibitors targeting various kinases involved in cancer and inflammatory diseases. The study highlighted the compound's ability to enhance binding affinity and selectivity due to its fluorine-rich structure, which improves interactions with hydrophobic pockets in kinase active sites.

In the agrochemical sector, a patent application (WO2022156789) disclosed the use of Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate as a precursor for novel fungicides. The patent claims that derivatives of this compound exhibit potent activity against a broad spectrum of plant pathogens, including Fusarium and Botrytis species. The presence of multiple fluorine atoms is believed to contribute to the improved metabolic stability and bioavailability of these fungicidal agents, addressing some of the limitations of existing agrochemicals.

From a synthetic chemistry perspective, a recent article in Organic Letters described an efficient and scalable method for the preparation of Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate. The authors developed a one-pot cascade reaction involving a [3+3] cyclization strategy, which significantly improved the yield and purity of the target compound compared to traditional multi-step syntheses. This advancement is expected to facilitate broader exploration of this scaffold in medicinal chemistry programs.

Ongoing research is investigating the potential of Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate in central nervous system (CNS) drug discovery. Preliminary results presented at the recent American Chemical Society meeting suggest that fluorinated pyridine derivatives based on this scaffold may possess favorable blood-brain barrier penetration properties, making them promising candidates for the treatment of neurological disorders. However, further pharmacokinetic studies are needed to fully evaluate this potential.

In conclusion, Methyl 4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS: 1805985-24-3) represents a versatile and valuable chemical entity with applications spanning medicinal chemistry, agrochemical development, and material science. The recent studies highlighted in this brief demonstrate its growing importance in the design of bioactive compounds, particularly those requiring enhanced metabolic stability and target engagement. Future research directions may include exploring its use in additional therapeutic areas and further optimizing synthetic approaches to this important scaffold.